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Compound of Interest

Compound Name: tert-Butyl methyl malonate

Cat. No.: B153513 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physicochemical properties,

specifically the boiling point, and a detailed experimental protocol for the synthesis of tert-butyl
methyl malonate. This information is critical for professionals in chemical research and drug

development who utilize this compound as a key intermediate in the synthesis of complex

organic molecules.

Core Physicochemical Data
The boiling point of tert-butyl methyl malonate is a crucial parameter for its purification and

handling. As with many organic compounds, its boiling point is highly dependent on the

ambient pressure. Distillation under reduced pressure is a common technique employed to

purify this compound, preventing potential decomposition at higher temperatures.
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Temperature (°C) Pressure (mmHg) Notes

80 11
Reported by multiple chemical

suppliers.[1][2][3]

84 15

213-215 760 (Atmospheric)

Presumed at atmospheric

pressure, less commonly cited.

[1]

Experimental Protocols
The following is a representative experimental protocol for the synthesis of tert-butyl methyl
malonate. This procedure is adapted from established literature methods and is provided for

informational purposes.

Synthesis of tert-Butyl Methyl Malonate
Materials:

Mono-tert-butyl malonate

Methanol

Hafnium(IV) chloride tetrahydrofuran complex (1:2)

Dichloromethane

Saturated saline solution

Anhydrous magnesium sulfate

n-hexane

Ethyl acetate

Procedure:
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To a 200 mL round bottom flask equipped with a magnetic stirrer, add mono-tert-butyl

malonate (3.0 g, 18.7 mmol) and methanol (70 mL).[2][3]

To this solution, add hafnium(IV) chloride tetrahydrofuran complex (1:2) (88 mg, 0.19 mmol).

[2][3]

Stir the reaction mixture at room temperature for 48 hours.[2][3]

Upon completion of the reaction, add saturated saline solution to the mixture.

Extract the aqueous mixture with dichloromethane (3 x 70 mL).[2][3]

Combine the organic layers and dry with anhydrous magnesium sulfate.[2][3]

Concentrate the organic solution under reduced pressure to remove the solvent.[2][3]

Purify the crude product by silica gel column chromatography using a mixture of n-hexane

and ethyl acetate (50:50) as the eluent to afford the target compound as a colorless oily

liquid.[2]

Logical Relationships in Boiling Point Determination
The boiling point of a pure substance is a reflection of the strength of its intermolecular forces

and its vapor pressure, which is in turn influenced by external pressure. The following diagram

illustrates this relationship for tert-butyl methyl malonate.
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Caption: Factors influencing the boiling point of tert-butyl methyl malonate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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